(3R*,4R*)-4-(2-methoxyethyl)-3-methyl-1-[3-(methylthio)benzyl]piperidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3R*,4R*)-4-(2-methoxyethyl)-3-methyl-1-[3-(methylthio)benzyl]piperidin-4-ol, also known as MTMEP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTMEP belongs to the class of piperidine compounds and has been shown to have promising effects in various biological systems.
Scientific Research Applications
Synthesis and Reactivity
Research on piperidine derivatives, such as those detailed by Ibenmoussa et al. (1998), focuses on the preparation and structural determination of compounds like 2,4-piperidinedione derivatives. These compounds are used as synthetic intermediates in the creation of natural products and substances with pharmacological interest. The work presents a foundation for further exploration of related piperidine compounds, including those specified in your query (Ibenmoussa et al., 1998).
Biological Evaluation
Tewes et al. (2010) discuss the development of NMDA receptor antagonists derived from modifications to the piperidine ring, indicating the potential of piperidine derivatives in therapeutic applications. This research highlights the versatility of piperidine-based structures in drug development, potentially including the compound (Tewes et al., 2010).
Antimicrobial and Antifungal Activities
Okasha et al. (2022) synthesized a pyran derivative through a reaction involving a piperidine solution, which exhibited significant antimicrobial activities. This study underscores the potential of piperidine derivatives in combating microbial infections, suggesting a possible area of application for the compound of interest (Okasha et al., 2022).
Pharmacological Properties
Research by Tacke et al. (2003) on σ ligands demonstrates the pharmacological relevance of piperidine derivatives, including potential applications in the central nervous system. Such studies reveal the broad utility of piperidine compounds in pharmacology, which could extend to the compound in your query (Tacke et al., 2003).
Antioxidant and Antimicrobial Potential
Harini et al. (2014) explored the antioxidant and antimicrobial potential of novel piperidin-4-one oxime esters, indicating the compound's relevance in developing new therapeutic agents with antioxidant and antibacterial properties (Harini et al., 2014).
properties
IUPAC Name |
(3R,4R)-4-(2-methoxyethyl)-3-methyl-1-[(3-methylsulfanylphenyl)methyl]piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO2S/c1-14-12-18(9-7-17(14,19)8-10-20-2)13-15-5-4-6-16(11-15)21-3/h4-6,11,14,19H,7-10,12-13H2,1-3H3/t14-,17-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUGNVTIWSMCJAD-RHSMWYFYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(CCOC)O)CC2=CC(=CC=C2)SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(CCOC)O)CC2=CC(=CC=C2)SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4R)-4-(2-methoxyethyl)-3-methyl-1-[(3-methylsulfanylphenyl)methyl]piperidin-4-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.